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Cat. No.: B12377089 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the polyol compound

ZINC000028464438, identified as Xylitol (CAS Number: 87-99-0). Xylitol, a five-carbon sugar

alcohol, has garnered significant scientific interest due to its diverse biological activities,

ranging from its well-established role in oral health to emerging evidence of its influence on

various signaling pathways implicated in inflammation and angiogenesis. This document

synthesizes key quantitative data, details experimental methodologies from pivotal studies, and

presents visual representations of its mechanisms of action to serve as a valuable resource for

the scientific community.

Chemical and Physical Properties
Xylitol is a naturally occurring sugar alcohol found in many fruits and vegetables. For research

and commercial purposes, it is primarily produced through the chemical hydrogenation of D-

xylose.
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Property Value

ZINC ID ZINC000028464438

CAS Number 87-99-0

Molecular Formula C5H12O5

Molecular Weight 152.15 g/mol

Physical State White crystalline solid

Solubility Highly soluble in water

Pharmacological and Biological Activities
Xylitol's biological effects are multifaceted, impacting oral microbiology, carbohydrate

metabolism, and cellular signaling cascades.

Oral Health and Microbiology
Xylitol is widely recognized for its non-cariogenic and anti-caries properties. Unlike sucrose, it is

not readily metabolized by oral bacteria, particularly Streptococcus mutans. The mechanism

involves:

Inhibition of Bacterial Metabolism:S. mutans takes up xylitol via the phosphotransferase

system, leading to the intracellular accumulation of xylitol-5-phosphate. This accumulation

inhibits glycolysis and results in a "futile energy cycle" as the bacteria expends energy to

expel the non-metabolizable compound.[1][2][3][4]

Reduction of Plaque Biofilm: By impairing the growth and acid production of cariogenic

bacteria, xylitol reduces the formation of dental plaque.

Stimulation of Salivary Flow: The sweet taste of xylitol promotes saliva production, which

aids in buffering oral pH and facilitates the remineralization of tooth enamel.

Carbohydrate Metabolism and Gut Microbiota
Xylitol has a low glycemic index and is metabolized largely independently of insulin, making it a

suitable sugar substitute for individuals with diabetes.[3]
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Enzyme Inhibition: Xylitol can inhibit key carbohydrate-digesting enzymes such as α-amylase

and α-glucosidase, which slows down the absorption of glucose from the intestine.[1][2]

Prebiotic Effect: In the gut, xylitol is fermented by the microbiota, leading to the production of

beneficial short-chain fatty acids (SCFAs) like propionate and butyrate.[1][2]

Anti-inflammatory and Anti-angiogenic Effects
Recent research has uncovered potential roles for xylitol in modulating inflammatory and

angiogenic processes.

Inhibition of NF-κB and Akt Signaling: Studies have demonstrated that xylitol can inhibit the

migration, invasion, and tube formation of human umbilical vein endothelial cells (HUVECs)

in vitro.[5] This anti-angiogenic effect is attributed to the suppression of the NF-κB and Akt

signaling pathways.[5] Furthermore, xylitol has been shown to decrease the mRNA

expression of key angiogenic factors, including VEGF, VEGFR-II, bFGF, bFGFR-II, MMP-2,

and MMP-9 in HUVECs.[5]

Activation of the Pentose Phosphate Pathway: Xylitol metabolism can activate the pentose

phosphate pathway (PPP), leading to an increased NADPH/NADP+ ratio. This, in turn, can

help mitigate oxidative stress.[6]

Quantitative Data Summary
The following tables summarize key quantitative data from clinical and preclinical studies on

xylitol.

Table 1: Clinical Studies on Dental Caries Prevention
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Study
Population

Xylitol Dose Duration
Caries
Reduction (%)

Reference

Schoolchildren

(approx. 10

years old)

5 g/day (in

candies or gum)
Several years 35 - 60 [7]

High-risk

schoolchildren
8 g/day (in gum) 6 months

Significant long-

term reduction
[8]

Children > 4 g/day Variable 54 [9]

Children < 3 g/day Variable 17 [9]

Table 2: In Vitro Anti-Angiogenic Activity

Cell Line Assay
Effect of
Xylitol

Signaling
Pathway
Implicated

Reference

HUVECs Migration Assay Inhibition NF-κB, Akt [5]

HUVECs Invasion Assay Inhibition NF-κB, Akt [5]

HUVECs
Tube Formation

Assay
Inhibition NF-κB, Akt [5]

Detailed Experimental Protocols
In Vitro Angiogenesis Assays
The following protocols are based on methodologies described for investigating the anti-

angiogenic effects of xylitol on Human Umbilical Vein Endothelial Cells (HUVECs).[5]

Cell Culture: HUVECs are cultured in endothelial cell growth medium (EGM-2) supplemented

with 2% fetal bovine serum (FBS) and other growth factors, and maintained in a humidified

incubator at 37°C with 5% CO2.

Migration Assay (Wound Healing Assay):
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HUVECs are grown to confluence in 6-well plates.

A sterile 200 µl pipette tip is used to create a linear scratch ("wound") in the cell monolayer.

The wells are washed with phosphate-buffered saline (PBS) to remove detached cells.

Cells are then incubated with fresh medium containing various concentrations of xylitol.

Images of the wound are captured at 0 and 24 hours.

The rate of cell migration is quantified by measuring the closure of the wound area.

Invasion Assay (Boyden Chamber Assay):

The upper chamber of a Transwell insert (with an 8 µm pore size polycarbonate membrane)

is coated with Matrigel.

HUVECs, pre-treated with xylitol, are seeded into the upper chamber in serum-free medium.

The lower chamber is filled with EGM-2 medium containing chemoattractants.

After a 24-hour incubation, non-invading cells on the upper surface of the membrane are

removed with a cotton swab.

Invading cells on the lower surface are fixed, stained (e.g., with crystal violet), and counted

under a microscope.

Tube Formation Assay:

A 96-well plate is coated with Matrigel and allowed to polymerize at 37°C for 30 minutes.

HUVECs are seeded onto the Matrigel-coated wells in the presence of various

concentrations of xylitol.

After an 18-hour incubation, the formation of capillary-like structures (tubes) is observed and

photographed.
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The extent of tube formation is quantified by measuring the total tube length or the number of

branch points.

Clinical Trial Protocol for Dental Caries Prevention
The following is a generalized protocol based on a randomized clinical trial evaluating the effect

of xylitol chewing gum in schoolchildren.[10]

Study Design: A triple-blind, randomized, controlled, parallel-group clinical trial.

Participants: Schoolchildren aged 5-14 years.

Intervention:

Test Group: Receives chewing gum with xylitol (e.g., 70% w/v) as the sole sweetener.

Control Group: Receives a placebo chewing gum (e.g., containing a non-cariogenic polyol

like maltitol).

Procedure:

Participants are randomly assigned to either the test or control group.

Subjects are instructed to chew a specified number of gum pellets (e.g., 6 pellets) for a

specific duration (e.g., 5 minutes) at set times throughout the day (e.g., 3 times a day after

meals) for the duration of one school year.

Dental caries status is assessed at baseline and at the end of the study period using

standardized dental examination methods.

Data on caries increment (the number of new decayed, missing, or filled tooth surfaces) are

collected and compared between the two groups.

Signaling Pathway and Workflow Diagrams
Xylitol's Mechanism of Action in Streptococcus mutans
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Caption: Xylitol's inhibitory effect on the metabolism of Streptococcus mutans.

Xylitol's Anti-Angiogenic Signaling Pathway

Xylitol

Akt

Inhibits Activation

NF-κB

Inhibits Activation

Angiogenic Factors
(VEGF, bFGF, MMPs)

Promotes Expression Promotes Expression

Angiogenesis
(Migration, Invasion, Tube Formation)

Induces

Click to download full resolution via product page

Caption: Xylitol's suppression of the Akt and NF-κB signaling pathways to inhibit angiogenesis.

Experimental Workflow for In Vitro Invasion Assay
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Caption: A step-by-step workflow for the in vitro cell invasion assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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